2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-6-phenyl-4-(trifluoromethyl)nicotinonitrile
2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-6-phenyl-4-(trifluoromethyl)nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
316360-11-9
VCID:
VC0377487
InChI:
InChI=1S/C25H23F3N2OS/c26-25(27,28)20-9-21(18-4-2-1-3-5-18)30-23(19(20)13-29)32-14-22(31)24-10-15-6-16(11-24)8-17(7-15)12-24/h1-5,9,15-17H,6-8,10-12,14H2
SMILES:
C1C2CC3CC1CC(C2)(C3)C(=O)CSC4=C(C(=CC(=N4)C5=CC=CC=C5)C(F)(F)F)C#N
Molecular Formula:
C25H23F3N2OS
Molecular Weight:
456.5g/mol
2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-6-phenyl-4-(trifluoromethyl)nicotinonitrile
CAS No.: 316360-11-9
Main Products
VCID: VC0377487
Molecular Formula: C25H23F3N2OS
Molecular Weight: 456.5g/mol
![2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-6-phenyl-4-(trifluoromethyl)nicotinonitrile - 316360-11-9](/images/no_structure.jpg)
| CAS No. | 316360-11-9 |
|---|---|
| Product Name | 2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-6-phenyl-4-(trifluoromethyl)nicotinonitrile |
| Molecular Formula | C25H23F3N2OS |
| Molecular Weight | 456.5g/mol |
| IUPAC Name | 2-[2-(1-adamantyl)-2-oxoethyl]sulfanyl-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C25H23F3N2OS/c26-25(27,28)20-9-21(18-4-2-1-3-5-18)30-23(19(20)13-29)32-14-22(31)24-10-15-6-16(11-24)8-17(7-15)12-24/h1-5,9,15-17H,6-8,10-12,14H2 |
| Standard InChIKey | RJVOUXURLCUQAM-UHFFFAOYSA-N |
| SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)CSC4=C(C(=CC(=N4)C5=CC=CC=C5)C(F)(F)F)C#N |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)CSC4=C(C(=CC(=N4)C5=CC=CC=C5)C(F)(F)F)C#N |
| PubChem Compound | 3744302 |
| Last Modified | Nov 11 2021 |
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